Azidonitrophenylaminobutyryl-ADP

• CAS No.: 76833-32-4
• Molecular Formula: C20H24N10O13P2
• Molecular Weight: 674.4 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]oxolan-3-yl] 4-(4-azido-2-nitroanilino)butanoate
• InChI: InChI=1S/C20H24N10O13P2/c21-18-15-19(25-8-24-18)29(9-26-15)20-17(16(32)13(41-20)7-40-45(38,39)43-44(35,36)37)42-14(31)2-1-5-23-11-4-3-10(27-28-22)6-12(11)30(33)34/h3-4,6,8-9,13,16-17,20,23,32H,1-2,5,7H2,(H,38,39)(H2,21,24,25)(H2,35,36,37)/t13-,16-,17-,20-/m1/s1
• InChI Key: JAXGYOYRJIWPSW-AEVYOOLXSA-N
• SMILES: C1=CC(=C(C=C1N=[N+]=[N-])[N+](=O)[O-])NCCCC(=O)OC2C(C(OC2N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)O)O
• Isomeric SMILES: C1=CC(=C(C=C1N=[N+]=[N-])[N+](=O)[O-])NCCCC(=O)O[C@@H]2[C@@H]([C@H](O[C@H]2N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)O)O
• Synonyms: azidonitrophenylaminobutyryl-adenosine diphosphate; azidonitrophenylaminobutyryl-ADP

Description

Azidonitrophenylaminobutyryl-ADP (full chemical name retained per requirements) is a photoaffinity analog of adenosine diphosphate (ADP) used extensively in biochemical studies to investigate ATPase enzyme mechanisms. This compound incorporates a photoreactive azido group and a nitrophenylaminobutyryl moiety, enabling covalent crosslinking with target proteins upon UV irradiation. Its primary application lies in mapping ADP-binding sites within enzymes such as mitochondrial F1F0-ATP synthase, where it selectively labels β-subunits during catalytic cycles .

Comparison with Similar Compounds

Comparative Analysis with Structurally or Functionally Similar Compounds

Key Structural and Functional Comparators

ADP/ATP Photoaffinity Analogs 8-Azidoadenosine 5'-triphosphate (8-N3ATP): A widely used photoaffinity ATP analog. Unlike Azidonitrophenylaminobutyryl-ADP, 8-N3ATP lacks the extended nitrophenylaminobutyryl side chain, reducing its specificity for certain ATP-binding pockets. Studies show Azidonitrophenylaminobutyryl-ADP exhibits higher labeling efficiency in mitochondrial ATPase due to enhanced steric complementarity . 2',3'-O-(2,4,6-Trinitrophenyl)-ADP (TNP-ADP): A fluorescent ADP analog. While TNP-ADP is useful for spectroscopic binding assays, it cannot form covalent bonds, limiting its utility in subunit identification compared to Azidonitrophenylaminobutyryl-ADP.

Pyrimidine Derivatives (e.g., AHDMAPPC) 2-Amino-6-hydroxy-4-(4-N,N-dimethylaminophenyl)-pyrimidine-5-carbonitrile (AHDMAPPC): A pyrimidine-based compound with unrelated applications (e.g., antiviral or catalytic studies).

Functional Comparison Table

Compound	Primary Application	Labeling Efficiency	Covalent Binding	Target Specificity
Azidonitrophenylaminobutyryl-ADP	Mitochondrial ATPase subunit labeling	High	Yes (UV-induced)	β-subunits of F1F0-ATPase
8-N3ATP	General ATP-binding site mapping	Moderate	Yes (UV-induced)	Broad ATP-dependent enzymes
TNP-ADP	Fluorescent binding assays	N/A	No	Low specificity
AHDMAPPC	Viral polymerase inhibition	N/A	No	Viral enzymes

Research Findings and Limitations

Azidonitrophenylaminobutyryl-ADP in Mitochondrial Studies In Catharanthus roseus mitochondrial ATPase, this compound selectively labels the β-subunit, confirming its role in catalytic ADP/ATP cycling. Competing analogs like 8-N3ATP show nonspecific binding to α-subunits under similar conditions .

Divergent Mechanisms in Analog Design Pyrimidine derivatives (e.g., AHDMAPPC) prioritize electronic modifications for catalytic inhibition, whereas Azidonitrophenylaminobutyryl-ADP emphasizes steric and photoreactive properties for precise enzyme labeling .

Critical Evaluation of Evidence Gaps

The provided evidence lacks direct comparative data between Azidonitrophenylaminobutyryl-ADP and its closest structural analogs. For instance:

• No studies compare its labeling efficiency to 3'-O-(3-[N-(4-azido-2-nitrophenyl)amino]propionyl)-ADP, a related photoaffinity probe.
• Limited data exists on its stability in non-mitochondrial systems (e.g., cytoplasmic ATPases).